Cas no 70331-82-7 (Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)-propan-2-yl)amino)ethanesulfonate)

• Product Name: Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)-propan-2-yl)amino)ethanesulfonate
• CAS No: 70331-82-7
• MF: C₆H₁₄NNaO₆S
• MW: 251.233232021332
• CID: 59083
• PubChem ID: 24899912
• Update Time: 2025-06-08

Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)-propan-2-yl)amino)ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)ethanesulfonate
• TES-Sodium salt
• 2-[[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]ethanesulfonic acid monosodium salt
• TES sodium salt (TES-Na)
• N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid Sodium Salt Hydrate[Good's buffer component for biological research]
• N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid Sodium Salt [Good's buffer component for biological research], 9...
• Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)-propan-2-yl)amino)ethanesulfonate
• sodium,2-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]ethanesulfonate
• TES sodium salt
• TES SODIUM SALT CRYSTALLINE
• TES-Na
• N-(Tris(hydroxymethyl)methyl)-2-aminoethanesulfonic acid sodium salt
• Tris(hydroxyMethyl)aMinoMethane hydrochloride
• TES Sodium Salt Hydrate
• Ethanesulfonic acid, 2-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-, monosodium salt
• N-[Tris(hydroxymethyl)methyl]-2-aminoethanesulfonic acid sodium salt
• Ethanesulfonic acid, 2-((2-hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)-, monosodium salt
• Ethanesulfonic acid, 2-((2-hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)-
• Sodium 2- [(tri (hydroxymethyl) methyl) amino] -1-ethanesulfonate

• Inchi： 1S/C6H15NO6S.Na/c8-3-6(4-9,5-10)7-1-2-14(11,12)13;/h7-10H,1-5H2,(H,11,12,13);/q;+1/p-1
• InChI Key： GUXMFAHOYNRHBI-UHFFFAOYSA-M
• SMILES： S(CCNC(CO)(CO)CO)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 251.04400
• Monoisotopic Mass: 251.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: White crystals.
• Solubility: H2O: 0.35 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water (350 g/L) at 20°C, and methanol(very faint turbidity).
• PSA: 138.30000
• LogP: -1.69140
• Solubility: Not determined
• pka: 7.5(at 25℃)

Sodium 2-((1,3-dihydroxy-2-(hydroxymethyl)-propan-2-yl)amino)ethanesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.
• TSCA：Yes

Related Categories

• Other Chemical Reagents